Cas no 2228840-57-9 (1,2-dimethyl-3-(piperidin-3-yloxy)-1H-indole)
1,2-dimethyl-3-(piperidin-3-yloxy)-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 1,2-dimethyl-3-(piperidin-3-yloxy)-1H-indole
- EN300-1734559
- 2228840-57-9
-
- Inchi: 1S/C15H20N2O/c1-11-15(18-12-6-5-9-16-10-12)13-7-3-4-8-14(13)17(11)2/h3-4,7-8,12,16H,5-6,9-10H2,1-2H3
- InChI Key: XKKILDFEHOJCIB-UHFFFAOYSA-N
- SMILES: O(C1=C(C)N(C)C2C=CC=CC1=2)C1CNCCC1
Computed Properties
- Exact Mass: 244.157563266g/mol
- Monoisotopic Mass: 244.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26.2Ų
1,2-dimethyl-3-(piperidin-3-yloxy)-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1734559-0.05g |
1,2-dimethyl-3-(piperidin-3-yloxy)-1H-indole |
2228840-57-9 | 0.05g |
$1104.0 | 2023-09-20 | ||
| Enamine | EN300-1734559-0.1g |
1,2-dimethyl-3-(piperidin-3-yloxy)-1H-indole |
2228840-57-9 | 0.1g |
$1157.0 | 2023-09-20 | ||
| Enamine | EN300-1734559-0.25g |
1,2-dimethyl-3-(piperidin-3-yloxy)-1H-indole |
2228840-57-9 | 0.25g |
$1209.0 | 2023-09-20 | ||
| Enamine | EN300-1734559-0.5g |
1,2-dimethyl-3-(piperidin-3-yloxy)-1H-indole |
2228840-57-9 | 0.5g |
$1262.0 | 2023-09-20 | ||
| Enamine | EN300-1734559-1.0g |
1,2-dimethyl-3-(piperidin-3-yloxy)-1H-indole |
2228840-57-9 | 1g |
$1315.0 | 2023-05-23 | ||
| Enamine | EN300-1734559-2.5g |
1,2-dimethyl-3-(piperidin-3-yloxy)-1H-indole |
2228840-57-9 | 2.5g |
$2576.0 | 2023-09-20 | ||
| Enamine | EN300-1734559-5.0g |
1,2-dimethyl-3-(piperidin-3-yloxy)-1H-indole |
2228840-57-9 | 5g |
$3812.0 | 2023-05-23 | ||
| Enamine | EN300-1734559-10.0g |
1,2-dimethyl-3-(piperidin-3-yloxy)-1H-indole |
2228840-57-9 | 10g |
$5652.0 | 2023-05-23 | ||
| Enamine | EN300-1734559-1g |
1,2-dimethyl-3-(piperidin-3-yloxy)-1H-indole |
2228840-57-9 | 1g |
$1315.0 | 2023-09-20 | ||
| Enamine | EN300-1734559-5g |
1,2-dimethyl-3-(piperidin-3-yloxy)-1H-indole |
2228840-57-9 | 5g |
$3812.0 | 2023-09-20 |
1,2-dimethyl-3-(piperidin-3-yloxy)-1H-indole Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 1,2-dimethyl-3-(piperidin-3-yloxy)-1H-indole
Comprehensive Overview of 1,2-dimethyl-3-(piperidin-3-yloxy)-1H-indole (CAS No. 2228840-57-9): Properties, Applications, and Research Insights
The compound 1,2-dimethyl-3-(piperidin-3-yloxy)-1H-indole (CAS No. 2228840-57-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its indole core, combined with a piperidine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine and targeted drug discovery.
In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in computational chemistry and high-throughput screening. 1,2-dimethyl-3-(piperidin-3-yloxy)-1H-indole fits into this paradigm due to its drug-like properties, including favorable lipophilicity and bioavailability. These characteristics are critical for addressing challenges in CNS drug development, a hot topic in 2024 as neurodegenerative diseases like Alzheimer's and Parkinson's remain unmet medical needs.
The synthetic route for this compound often involves Pd-catalyzed cross-coupling or nucleophilic substitution reactions, reflecting modern green chemistry principles. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for verifying its purity, a key concern for researchers querying "how to characterize indole derivatives" or "quality control for heterocyclic compounds" in scientific databases.
From a structure-activity relationship (SAR) perspective, the dimethyl substitution at the 1- and 2-positions of the indole ring may enhance metabolic stability, while the piperidin-3-yloxy side chain could influence target binding affinity. This aligns with frequent search queries about "optimizing indole-based scaffolds" and "piperidine modifications for improved pharmacokinetics." Such features make it relevant to fragment-based drug design strategies.
In in vitro studies, derivatives of this scaffold have shown promise in modulating serotonergic pathways, connecting to trending topics like mental health therapeutics. The scientific community's interest is evident from search patterns including "indole compounds for neuroprotection" and "piperidine derivatives in psychiatry." However, rigorous ADMET profiling remains necessary before clinical translation.
The compound's crystallographic data and solubility profile are frequently discussed in forums focused on formulation science. With the rise of AI-driven drug discovery, molecular descriptors of 1,2-dimethyl-3-(piperidin-3-yloxy)-1H-indole are valuable for training machine learning models predicting blood-brain barrier penetration – a top-searched term in cheminformatics communities.
Patent landscapes reveal growing interest in this chemical space, particularly for allosteric modulators of ion channels. This correlates with searches for "novel indole patents 2024" and "piperidine ethers in CNS drugs." The compound's scaffold diversity also makes it attractive for combinatorial chemistry approaches in academic and industrial settings.
Environmental considerations are increasingly important, and studies on the biodegradation of such N-heterocycles address queries about "sustainable pharmaceutical chemistry." The ecotoxicological profile of 2228840-57-9 remains an active research area, particularly for regulatory compliance in green pharmacy initiatives.
In summary, 1,2-dimethyl-3-(piperidin-3-yloxy)-1H-indole represents a versatile scaffold bridging multiple disciplines. Its study addresses contemporary needs in drug discovery while providing answers to frequently asked questions about heterocyclic compound design, medicinal chemistry optimization, and translational research methodologies.
2228840-57-9 (1,2-dimethyl-3-(piperidin-3-yloxy)-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)